1-Ethyl-3-oxo-2,3,5,6,7,8-hexahydroisoquinoline-4-carbonitrile

• IUPAC Name: 1-ethyl-3-oxo-5,6,7,8-tetrahydro-2H-isoquinoline-4-carbonitrile
• InChI: InChI=1S/C12H14N2O/c1-2-11-9-6-4-3-5-8(9)10(7-13)12(15)14-11/h2-6H2,1H3,(H,14,15)
• InChI Key: ASHPLLYTBYJWQS-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C2CCCCC2=C(C(=O)N1)C#N
• Molecular Formula: C12H14N2O
• Molecular Weight: 202.25 g/mol

Description

1-Ethyl-3-oxo-2,3,5,6,7,8-hexahydroisoquinoline-4-carbonitrile is a useful research compound. Its molecular formula is C12H14N2O and its molecular weight is 202.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-Ethyl-3-oxo-2,3,5,6,7,8-hexahydroisoquinoline-4-carbonitrile suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-Ethyl-3-oxo-2,3,5,6,7,8-hexahydroisoquinoline-4-carbonitrile including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Synthesis of New Derivatives : Research has been conducted on the synthesis and transformations of new derivatives of 3-oxo(thioxo)-1-phenyl-2,3,5,6,7,8-hexahydroisoquinoline-4-carboxylic acid, a closely related compound. This includes the creation of 2-substituted 3-oxo-1-phenyl-2,3,5,6,7,8-hexahydroisoquinoline-4-carbonitriles and 3-thioxo-1-phenyl-2,3,5,6,7,8-hexahydroisoquinoline-4-carboxamide derivatives (Dyachenko & Vovk, 2012).

• One-Pot Synthesis Methodologies : Another study details the one-pot condensation process for synthesizing new 4-unsubstituted derivatives of 2-oxo(thioxo)-1,2-dihydropyridine-3-carbonitrile and related compounds. This method contributes to the development of more efficient synthetic pathways for these types of chemicals (Dyachenko & Dyachenko, 2015).

• Antifungal Properties : A significant area of research is the synthesis and evaluation of antifungal properties of a series of novel 2-amino-5-oxo-4-phenyl-5,6,7,8-tetrahydroquinoline-3-carbonitrile and its analogues. This indicates potential applications in developing new antifungal agents (Gholap et al., 2007).

• Optoelectronic and Charge Transport Properties : Research into the optoelectronic, nonlinear, and charge transport properties of hydroquinoline derivatives, including structures similar to 1-Ethyl-3-oxo-2,3,5,6,7,8-hexahydroisoquinoline-4-carbonitrile, has been conducted. This points to potential applications in electronic and optoelectronic devices (Irfan et al., 2020).

• Hydrolysis and NMR Analysis : The hydrolysis of the nitrile moiety in related compounds and the use of Density Functional Theory (DFT) calculations for NMR chemical shift computation have been explored. This research provides insights into the chemical behavior and analytical characterization of such compounds (Basafa et al., 2021).